2,2,5-Trimethyl-1,3-dioxane-5-carboxylic acid ethenyl ester

• IUPAC Name: ethenyl 2,2,5-trimethyl-1,3-dioxane-5-carboxylate
• InChI: InChI=1S/C10H16O4/c1-5-12-8(11)10(4)6-13-9(2,3)14-7-10/h5H,1,6-7H2,2-4H3
• InChI Key: VSWOCHNKSUBLLL-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(CO1)(C)C(=O)OC=C)C
• Molecular Formula: C10H16O4
• DSSTOX Substance ID: DTXSID60467711
• Molecular Weight: 200.23 g/mol
• CAS RN: 865860-80-6

Description

2,2,5-Trimethyl-1,3-dioxane-5-carboxylic acid ethenyl ester (TDCE) is an organic compound that has been used in a variety of scientific applications. TDCE is a colorless liquid with a low boiling point, making it an ideal solvent for a range of organic compounds. TDCE has been used in laboratory experiments, as well as in industrial applications.

Scientific Research Applications

Catalytic Applications

• Rhodium(I)-Catalyzed Carboxylation: A study by Ukai et al. (2006) highlights the use of Rhodium(I) catalysis in the carboxylation of aryl- and alkenylboronic esters, potentially relevant to compounds like 2,2,5-Trimethyl-1,3-dioxane-5-carboxylic acid ethenyl ester. This method could be useful for preparing various functionalized aryl- and alkenyl-carboxylic acids (Ukai et al., 2006).

Synthesis and Chemical Properties

• Production and Properties of 2,3-Butanediol: Neish (1947) discusses the condensation of isomeric 2,3-butanediols with ethyl acetoacetate, which leads to the formation of compounds related to this compound (Neish, 1947).
• Polyol Chain Synthesis: Rychnovsky et al. (1999) used 1,1-bis((trimethylsilyl)methyl)ethene as a linchpin to join different 4-acetoxy-1,3-dioxanes, a process relevant for synthesizing segments of compounds like this compound (Rychnovsky et al., 1999).

Material Science and Engineering

• Hydrogen Bond-Directed Assembly of Silsesquioxanes: Voisin et al. (2017) demonstrated the self-assembly of silsesquioxanes via hydrogen bonding, a technique potentially applicable to the manipulation of this compound for creating nanostructured materials (Voisin et al., 2017).

Analytical Chemistry Applications

• Gas-Liquid Chromatography Studies: Chalmers and Watts (1972) studied derivatives for quantitative gas-liquid chromatography, which might be applicable for analyzing compounds like this compound (Chalmers & Watts, 1972).

Organic Synthesis

• Esterifications with 2-(Trimethylsilyl)ethyl 2,2,2-Trichloroacetimidate: Lin et al. (2021) explored the formation of 2-trimethylsilylethyl esters, a reaction potentially relevant for synthesizing or modifying compounds like this compound (Lin et al., 2021).